Cas no 79419-43-5 (2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-)
2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- is a specialized cyclic ketone derivative featuring a hydroxyl group and thioether functionality. Its structural complexity, including the presence of a butyryl substituent and ethylthiopropyl side chain, makes it a valuable intermediate in organic synthesis. The compound’s reactivity is influenced by the conjugated enone system, enabling selective modifications at the α,β-unsaturated carbonyl site. The hydroxyl group enhances solubility in polar solvents, while the thioether moiety offers potential for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its multifunctional scaffold can be leveraged for the development of bioactive molecules. Its stability under standard conditions ensures consistent handling and storage.
79419-43-5 structure
Product Name:2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-
CAS No:79419-43-5
MF:C15H24O3S
MW:284.414263725281
CID:565794
PubChem ID:94680
Update Time:2025-10-29
2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-
- DTXSID401163041
- 5-[2-(Ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)-2-cyclohexen-1-one
- 2-butanoyl-5-[2-(ethylsulfanyl)propyl]-3-hydroxycyclohex-2-en-1-one
- 5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione
- 2-Cyclohexen-1-one, 5-(2-(ethylthio)propyl)-3-hydroxy-2-(1-oxobutyl)-
- 79419-43-5
- SY344880
- SCHEMBL8378717
-
- Inchi: 1S/C15H24O3S/c1-4-6-12(16)15-13(17)8-11(9-14(15)18)7-10(3)19-5-2/h10-11,16H,4-9H2,1-3H3/b15-12-
- InChI Key: KHXBDXJQELOYAL-QINSGFPZSA-N
- SMILES: S(CC)C(C)CC1CC(/C(=C(/CCC)\O)/C(C1)=O)=O
Computed Properties
- Exact Mass: 284.145
- Monoisotopic Mass: 284.145
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- Density: 1.107
- Boiling Point: 422°C at 760 mmHg
- Flash Point: 209°C
- Refractive Index: 1.525
2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1417918-1g |
5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione |
79419-43-5 | 95% | 1g |
$2530 | 2024-11-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY344880-1g |
5-[2-(Ethylthio)propyl]-2-(1-hydroxybutylidene)cyclohexane-1,3-dione |
79419-43-5 | ≥95% | 1g |
¥20700.00 | 2024-11-19 |
2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-(1-oxobutyl)- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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